Cas no 84347-16-0 (4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl-
• CAS No: 84347-16-0
• MF: C₁₅H₁₉Cl₂N₃
• MW: 312.237461328506
• CID: 667322
• PubChem ID: 12792697
• Update Time: 2025-04-19

4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl-
• 2-chloro-N-(4-chlorobutyl)-N-propylquinazolin-4-amine
• DTXSID80510031
• 84347-16-0

• Inchi： 1S/C15H19Cl2N3/c1-2-10-20(11-6-5-9-16)14-12-7-3-4-8-13(12)18-15(17)19-14/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key： NTTJHDBFPAVNBJ-UHFFFAOYSA-N
• SMILES： ClCCCCN(C1C2C=CC=CC=2N=C(N=1)Cl)CCC

Computed Properties

• Exact Mass: 311.0956030g/mol
• Monoisotopic Mass: 311.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 29Ų